N-benzyl-N'-[2-(4-hydroxyphenyl)ethyl]thiourea

• IUPAC Name: 1-benzyl-3-[2-(4-hydroxyphenyl)ethyl]thiourea
• InChI: InChI=1S/C16H18N2OS/c19-15-8-6-13(7-9-15)10-11-17-16(20)18-12-14-4-2-1-3-5-14/h1-9,19H,10-12H2,(H2,17,18,20)
• InChI Key: AUSUCLAQCFAYMF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=S)NCCC2=CC=C(C=C2)O
• Molecular Formula: C16H18N2OS
• Molecular Weight: 286.4 g/mol

Description

N-benzyl-N'-[2-(4-hydroxyphenyl)ethyl]thiourea, also known as BHET, is a chemical compound that has been found to have potential applications in scientific research. BHET is a thiourea derivative that has been synthesized through a number of different methods and has been shown to have a range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of N-benzyl-N'-[2-(4-hydroxyphenyl)ethyl]thiourea is not fully understood, but it is thought to involve the inhibition of various enzymes and pathways. This compound has been shown to inhibit the activity of histone deacetylases, which play a role in gene expression and cell growth. This compound has also been shown to inhibit the activity of tyrosine kinases, which play a role in cell signaling and growth.
Biochemical and Physiological Effects:
This compound has a range of biochemical and physiological effects, including anti-inflammatory, antioxidant, and anti-cancer effects. This compound has been shown to inhibit the activity of various inflammatory markers, including TNF-α and IL-6. This compound has also been shown to have antioxidant effects, which can help protect against oxidative stress. In addition, this compound has been shown to have anti-cancer effects by inhibiting the growth of cancer cells and inducing apoptosis.

Advantages and Limitations for Lab Experiments

N-benzyl-N'-[2-(4-hydroxyphenyl)ethyl]thiourea has a number of advantages for lab experiments, including its high purity and yield, as well as its potential applications in a range of research areas. However, there are also limitations to its use, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are a number of future directions for research on N-benzyl-N'-[2-(4-hydroxyphenyl)ethyl]thiourea, including further exploration of its mechanism of action, as well as its potential applications in other areas of research. For example, this compound may have potential applications in the treatment of other diseases, such as diabetes and obesity. In addition, further research is needed to fully understand the toxicity of this compound and its potential side effects.
Conclusion:
In conclusion, this compound is a chemical compound with potential applications in a range of scientific research areas. Its synthesis method is well-established, and it has been shown to have a range of biochemical and physiological effects. While there are limitations to its use, there are also a number of future directions for research on this compound, which may lead to new discoveries and potential applications in the treatment of various diseases.

Scientific Research Applications

N-benzyl-N'-[2-(4-hydroxyphenyl)ethyl]thiourea has been found to have potential applications in a range of scientific research areas, including cancer research, neurodegenerative disease research, and cardiovascular disease research. In cancer research, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis. In neurodegenerative disease research, this compound has been shown to have neuroprotective effects and improve cognitive function. In cardiovascular disease research, this compound has been shown to have vasodilatory effects and improve blood flow.